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Compound of Interest

Compound Name: Trimethyl((2-methylallyl)oxy)silane

Cat. No.: B3179361 Get Quote

In-depth Technical Guide: Trimethyl((2-
methylallyl)oxy)silane
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical compound

Trimethyl((2-methylallyl)oxy)silane, focusing on its Chemical Abstracts Service (CAS)

number and its key physical properties. Due to the limited availability of comprehensive

experimental data in publicly accessible databases, this guide synthesizes information from

various sources to provide the most accurate and up-to-date information for research and

development applications.

Chemical Identification and Physical Properties
Trimethyl((2-methylallyl)oxy)silane, a member of the organosilicon compound family, is

characterized by a trimethylsilyl group bonded to a 2-methylallyl group through an oxygen

atom. The systematic IUPAC name for this compound is Silane, trimethyl[(2-methyl-2-propen-1-

yl)oxy]-.

While extensive experimental data for this specific compound is not readily available, data for

structurally similar compounds provides valuable context. For instance, the isomeric

Trimethyl[(2-methylprop-1-en-1-yl)oxy]silane has a reported CAS number of 6651-34-9 and a

molecular weight of 144.29 g/mol .[1] Another related compound, Trimethyl(2-
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propenyloxy)silane (also known as Allyloxytrimethylsilane), which lacks the methyl substituent

on the allyl group, has a CAS number of 18146-00-4 and a molecular weight of 130.262 g/mol .

[2][3]

A summary of the available and related data is presented in the table below for comparative

analysis.

Property Value Notes

Chemical Name
Trimethyl((2-

methylallyl)oxy)silane

Systematic Name
Silane, trimethyl[(2-methyl-2-

propen-1-yl)oxy]-

CAS Number
Not definitively available in

searched resources

Molecular Formula C7H16OSi

Molecular Weight 144.29 g/mol Calculated

Boiling Point Data not available

Density Data not available

Refractive Index Data not available

Experimental Protocols
Detailed experimental protocols for the synthesis of Trimethyl((2-methylallyl)oxy)silane are

not widely published. However, a general approach for the synthesis of similar allyloxysilanes

involves the reaction of the corresponding alcohol with a trimethylsilylating agent.

A plausible synthetic route would involve the reaction of 2-methyl-2-propen-1-ol with a suitable

trimethylsilylating agent, such as chlorotrimethylsilane, in the presence of a base to neutralize

the HCl byproduct. The reaction would likely be carried out in an inert solvent.

General Silylation Reaction Workflow:
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General Synthesis Workflow for Alkoxysilanes

Reactants:
- Alcohol (e.g., 2-methyl-2-propen-1-ol)

- Silylating Agent (e.g., Chlorotrimethylsilane)
- Base (e.g., Triethylamine)

Reaction
(in inert solvent)

Workup:
- Filtration of salt byproduct

- Removal of solvent

Purification
(e.g., Distillation)

Final Product:
Trimethyl((2-methylallyl)oxy)silane

Click to download full resolution via product page

Caption: A generalized workflow for the synthesis of alkoxysilanes.

Logical Relationship for Compound
Characterization
The process of identifying and characterizing a chemical compound like Trimethyl((2-
methylallyl)oxy)silane follows a logical progression from initial identification to detailed

property analysis. This workflow is crucial for ensuring the accuracy of the data obtained.

Workflow for Chemical Identification and Characterization

Compound Name/
Structure

CAS Number Assignment
& Literature Search

Physical Property
Determination

(Boiling Point, Density, etc.)

Spectroscopic Analysis
(NMR, IR, MS)

Data Compilation
&

Validation

Click to download full resolution via product page
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Caption: Logical workflow for identifying and characterizing a chemical compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Trimethyl[(2-methylprop-1-en-1-yl)oxy]silane | CymitQuimica [cymitquimica.com]

2. Trimethyl(2-propenyloxy)silane | SIELC Technologies [sielc.com]

3. Substance Registry Services | US EPA [cdxapps.epa.gov]

To cite this document: BenchChem. [Trimethyl((2-methylallyl)oxy)silane CAS number and
physical properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3179361#trimethyl-2-methylallyl-oxy-silane-cas-
number-and-physical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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